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Compound of Interest

Compound Name: 298202-25-2

CAS No.: 298202-25-2

Cat. No.: B612631

Get Quote

Executive Summary & Chemical Profile
CAS 298202-25-2 corresponds to IRBP (1-20), human (Interphotoreceptor Retinoid-Binding

Protein fragment).[1][2] It is a bioactive peptide used primarily in research to induce

Experimental Autoimmune Uveoretinitis (EAU) in animal models.[2]

While peptides are often mistakenly categorized as low-risk "biologicals," this specific

compound is an immunogen. It is designed to trigger an immune response. Therefore, disposal

procedures must ensure complete denaturation and destruction to prevent accidental

sensitization of personnel or environmental contamination.
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Property Specification

Chemical Name
IRBP (1-20), human (Peptide Sequence:

GPTHLFQPSLVLDMAKVLLD)

Physical State Solid (Lyophilized powder) or Liquid (Solvated)

Primary Hazard
Bioactive Immunogen. Potential for respiratory

or dermal sensitization.[3]

Solubility
Soluble in water (basic pH) or organic solvents

(DMSO, Acetonitrile).

RCRA Status

Not P-listed or U-listed. Regulated as Non-

Regulated Chemical Waste (unless solvated in

hazardous solvents).

Pre-Disposal Assessment (The "Stop & Check" Phase)
Before discarding, you must characterize the waste based on the solvent matrix. The peptide

itself is combustible, but the solvent dictates the regulatory waste stream.

Condition A: Dry/Lyophilized Powder.

Route: High-Temperature Incineration.

Condition B: Solvated in Organics (DMSO, Methanol, Acetonitrile).

Route: Flammable/Organic Chemical Waste stream.

Condition C: Solvated in Aqueous Buffer.

Route: Chemical Deactivation (Bleach) or Aqueous Chemical Waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, Residual Powder)
Rationale: Incineration is the only method that guarantees the destruction of the peptide

sequence, eliminating immunogenic potential.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://resources.rndsystems.com/pdfs/msds/fab55252n.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Do not place in standard trash or "sharps" containers unless designated for

incineration.

Primary Containment: Keep the peptide in its original glass/plastic vial. Cap tightly.

Secondary Containment: Place the vial into a transparent, sealable bag (e.g., Ziploc) to

contain potential dust.

Labeling: Affix a "Non-Regulated Chemical Waste" label.

Text: "Solid Waste - IRBP Peptide (Immunogen). For Incineration."

Disposal: Deposit into the Yellow Barrel (Trace Chemo/Incineration) or the designated Lab

Chemical Waste Drum.

Protocol B: Liquid Waste (DMSO/Organic Solvents)
Rationale: DMSO penetrates skin rapidly and can carry the peptide into the bloodstream. This

waste is hazardous due to the solvent.

No Bulking: Do not mix with aqueous acids or oxidizers.

Collection: Pour waste into a High-Density Polyethylene (HDPE) or Glass solvent waste

carboy.

Labeling: Label as "Hazardous Waste - Flammable/Toxic."

Constituents: "DMSO (99%), IRBP Peptide (<1%)."

Storage: Store in a flammables cabinet until vendor pickup.

Protocol C: Aqueous Waste & Deactivation
Rationale: While aqueous peptides can theoretically be biodegraded, EHS best practices

strictly prohibit drain disposal of bioactive experimental compounds.

Deactivation (Optional but Recommended): Add 10% Sodium Hypochlorite (Bleach) to the

solution to reach a final concentration of ~1% hypochlorite. Let stand for 30 minutes.
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Mechanism:[4][5][6][7][8] Oxidizes the methionine and cysteine residues, destroying

biological activity.

Consolidation: Pour into the "Aqueous Chemical Waste" drum.

Prohibition:NEVER pour down the lab sink, even if deactivated.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for segregating CAS 298202-25-2 waste

streams to ensure compliance and safety.
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Waste Generation
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Figure 1: Segregation logic for IRBP (1-20) peptide waste based on solvent matrix and physical

state.

Emergency Contingencies: Spills
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If CAS 298202-25-2 is spilled, immediate containment is required to prevent aerosolization (if

powder) or spreading (if liquid).[6]

Scenario Protocol

Powder Spill

1. Do not sweep dry. This creates aerosols.2.

Cover with paper towels dampened with 10%

Bleach.3. Wipe up carefully and place materials

in a biohazard/chemical bag.4. Clean area with

soap and water.[9][10]

Liquid Spill

1. Absorb with vermiculite or absorbent pads.2.

If solvent is DMSO, wear Butyl Rubber gloves

(Nitrile is permeable to DMSO).3. Place used

absorbents in the Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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